1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide

• IUPAC Name: N-[2-[4-(2-methylpyrazol-3-yl)phenyl]ethyl]-1-methylsulfonylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H26N4O3S/c1-22-18(8-12-21-22)16-5-3-15(4-6-16)7-11-20-19(24)17-9-13-23(14-10-17)27(2,25)26/h3-6,8,12,17H,7,9-11,13-14H2,1-2H3,(H,20,24)
• InChI Key: USVMYIOYFWIFIH-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=CC=N1)C2=CC=C(C=C2)CCNC(=O)C3CCN(CC3)S(=O)(=O)C
• Molecular Formula: C19H26N4O3S
• Molecular Weight: 390.5 g/mol

Description

The compound “1-methanesulfonyl-N-{2-[4-(1-methyl-1H-pyrazol-5-yl)phenyl]ethyl}piperidine-4-carboxamide” is a complex organic molecule. It contains a piperidine ring, which is a common motif in many pharmaceuticals and other active compounds. The molecule also contains a pyrazole ring, which is a type of aromatic heterocycle consisting of three carbon atoms and two adjacent nitrogen atoms.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a piperidine ring, a methanesulfonyl group, and a 1-methyl-1H-pyrazol-5-yl group. The exact 3D structure would need to be determined by techniques such as X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound would likely depend on the specific conditions and reagents used. The pyrazole ring, for example, can participate in various reactions such as cycloadditions, substitutions, and reductions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence properties such as solubility, melting point, and reactivity.

Scientific Research Applications

Antileishmanial Activity

• Researchers have explored the antileishmanial potential of this compound. . Further investigations could lead to novel treatments for leishmaniasis.

Antimalarial Properties

• In a study, compounds related to our target molecule demonstrated significant inhibition against Plasmodium berghei , a malaria-causing parasite. . These findings suggest a potential role in antimalarial drug development.

Anti-Tubercular Potential

• Synthesized imidazole-containing compounds, including derivatives of our compound, were evaluated for their anti-tubercular activity. . This highlights their relevance in combating tuberculosis.

Environmental Impact Assessment

• Although data gaps exist, we know that this compound has implications for environmental health. .

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many compounds containing a pyrazole ring are used in medicinal chemistry due to their diverse biological activities.

Safety and Hazards

The safety and hazards associated with this compound would need to be determined through experimental testing. It’s important to handle all chemical compounds with appropriate safety precautions.

Future Directions

The future research directions for this compound could be vast, depending on its biological activity and potential applications. It could be explored for use in pharmaceuticals, agrochemicals, or other areas.